Cas no 35225-79-7 (trans-Dibenzylideneacetone)

• Product Name: trans-Dibenzylideneacetone
• CAS No: 35225-79-7
• MF: C₁₇H₁₄O
• MW: 234.2925
• MDL: MFCD00004790
• CID: 93303
• PubChem ID: 24854806
• Update Time: 2025-06-09

trans-Dibenzylideneacetone Chemical and Physical Properties

Names and Identifiers

• (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one
• 1,5-Diphenyl-1,4-pentadien-3-one
• distyryl ketone
• trans,trans-Dibenzylideneacetone
• Dibenzylidene acetone
• 1,5-Diphenylpenta-1,4-dien-3-one
• trans,trans-1,5-Diphenyl-1,4-pentadien-3-one
• 1,5-diphenyl-1,4-pentadiene-3-one
• DBA
• DIBENZAL ACETONE
• trans,trans-Dibenzalacetone
• TRANS,TRANS-DISTYRYL KETONE
• Dibenzylideneacetone
• Dibenzalacetone
• 1,5-Diphenyl-3-pentadienone
• 1,4-Pentadien-3-one, 1,5-diphenyl-, (1E,4E)-
• (1E,4E)-1,5-Diphenyl-penta-1,4-dien-3-one
• (E,E)-dibenzalacetone
• (1E,4E)-1,5-Diphenyl-1
• trans-Dibenzylideneacetone
• trans,trans-Dibenzylideneacetone,98%
• BBL010739
• NSC-623642
• AKOS000277208
• (E)-Dibenzylideneacetone
• PD070035
• trans,trans-1,5-Diphenylpenta-1,4-dien-3-one
• 1,4-Pentadien-3-one, 1,5-diphenyl-
• J-400838
• HMS1473B05
• trans,trans-Dibenzylideneacetone, 98%
• 1,3-bis(benzylidene)acetone
• 538-58-9
• trans,trans-Dibenzylideneacetone, >=98.0% (HPLC)
• AS-11697
• ghl.PD_Mitscher_leg0.154
• EINECS 208-697-5
• F10309
• DTXSID401274418
• AC-8840
• Opera_ID_794
• 9QXO7BCY9L
• CS-M0452
• NSC623642
• UNII-9QXO7BCY9L
• IDI1_019345
• EN300-6736785
• AC-8839
• HY-75828
• Q417585
• NCGC00176652-01
• InChI=1/C17H14O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-14H/b13-11+,14-12
• MFCD00004790
• SMR000221439
• (1E,4E)-1,5-Diphenyl-1,4-pentadien-3-one
• (1E, 4E)-1,5-diphenyl penta-1,4-dien-3-one
• STK801751
• MLS000331978
• NSC-117234
• 1,4-Pentadien-3-one, 1,5-diphenyl-, (E,E)-
• D0903
• BDBM50240379
• FD14066
• (1E,4E)-1,5-Diphenyl-1,4-pentadien-3-one #
• CHEMBL17201
• 1,5-Diphenyl-1E,4E-pentadien-3-one
• NSC 117234
• F0349-3714
• HMS2547J23
• trans,trans-Dibenzylideneacetone, 99%
• Dibenzalacetone [MI]
• 35225-79-7
• cid_640180

• MDL： MFCD00004790
• Inchi： 1S/C17H14O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-14H/b13-11+,14-12+
• InChI Key： WMKGGPCROCCUDY-PHEQNACWSA-N
• SMILES： O=C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 608434

Computed Properties

• Exact Mass: 234.10400
• Monoisotopic Mass: 234.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 1.0477 (rough estimate)
• Melting Point: 111.0 to 114.0 deg-C
• Boiling Point: 400.7°C at 760 mmHg
• Flash Point: 176.1℃
• Refractive Index: 1.5000 (estimate)
• Solubility: acetone: soluble(lit.)
• Water Partition Coefficient: Soluble in chloroform, acetone, alcohol (slightly), and hot methanol. Insoluble in water.
• PSA: 17.07000
• LogP: 3.98230
• Merck: 3006

trans-Dibenzylideneacetone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone